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Compound of Interest

Compound Name: 1-Bromopentadecane-D31

Cat. No.: B1382110

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromopentadecane-D31 is the deuterated form of 1-bromopentadecane, a long-chain alkyl
halide. The substitution of protium with deuterium imparts a greater molecular weight, which
can subtly influence its physical properties. This technical guide provides a comprehensive
overview of the key physical characteristics of 1-Bromopentadecane-D31, offering a
compilation of known data and standardized experimental protocols for their determination. The
information herein is intended to support research and development activities where this
compound is utilized.

Data Presentation

The physical properties of 1-Bromopentadecane-D31 are expected to be very similar to its
non-deuterated analog, 1-Bromopentadecane. The primary difference arises from the
increased molecular weight due to the 31 deuterium atoms. The following table summarizes the
available quantitative data.
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Physical Property

1-Bromopentadecane

1-Bromopentadecane-D31

Molecular Formula

CisH31Br

Ci1s5D31Br[1]

Molecular Weight 291.31 g/mol [2][3] 322.50 g/mol [1]

Clear to very slight yellow o
Appearance o Liquid[1]

liquid[4][5]
Melting Point 17-19 °C Not experimentally determined
Boiling Point 159-160 °C at 5 mmHg Not experimentally determined
Density 1.005 g/mL at 25 °C Not experimentally determined

Refractive Index

n20/D 1.461

Not experimentally determined

Vapor Pressure

<1 mmHg at 20 °C

Not experimentally determined

Flash Point 110 °C (closed cup)[5] Not experimentally determined
Insoluble in water; soluble in o
- ] ) Expected to be similar to 1-
Solubility organic solvents like ethanol

and acetone.[4]

Bromopentadecane

Experimental Protocols

Detailed methodologies for the determination of key physical characteristics of 1-
Bromopentadecane-D31 are outlined below. These are standard procedures applicable to
long-chain alkyl halides.

Melting Point Determination

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state.

e Apparatus: MelTemp apparatus or Thiele tube, capillary tubes, thermometer.
e Procedure:

o Asmall, finely powdered sample of the compound is packed into a capillary tube to a
depth of 2-3 mm.
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The capillary tube is placed in the heating block of the MelTemp apparatus or attached to
a thermometer immersed in a Thiele tube filled with mineral oil.

The sample is heated at a steady and slow rate, approximately 1-2 °C per minute, as the
temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

The temperature at which the entire sample becomes a clear liquid is recorded as the end
of the melting range.

For accuracy, the determination should be repeated at least twice, and the average value
reported.

Boiling Point Determination (Micro Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid.

o Apparatus: Thiele tube, small test tube, capillary tube (sealed at one end), thermometer,

mineral oil.

e Procedure:

[e]

A few drops of the liquid sample are placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the small test tube
containing the sample.

The test tube assembly is attached to a thermometer.
The entire assembly is immersed in a Thiele tube filled with mineral oil.

The Thiele tube is heated gently. A stream of bubbles will be observed emerging from the
open end of the inverted capillary tube as the liquid is heated past its boiling point.

Heating is discontinued, and the apparatus is allowed to cool slowly.
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o The temperature at which the liquid just begins to enter the capillary tube is recorded as
the boiling point.

Density Determination

Density is the mass of a substance per unit volume.

» Apparatus: Pycnometer (specific gravity bottle) of a known volume, analytical balance,
thermostatically controlled water bath.

e Procedure:

o The empty pycnometer is cleaned, dried, and its mass is accurately determined using an
analytical balance.

o The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped.

o The filled pycnometer is placed in a thermostatically controlled water bath at a specific
temperature (e.g., 25 °C) until it reaches thermal equilibrium.

o The volume is adjusted precisely to the calibration mark, and any excess liquid is carefully
removed from the outside of the pycnometer.

o The mass of the filled pycnometer is determined.

o The density is calculated by dividing the mass of the liquid (mass of filled pycnometer
minus the mass of the empty pycnometer) by the known volume of the pychometer.

Refractive Index Determination

The refractive index is a dimensionless number that describes how fast light travels through the
material.

o Apparatus: Abbe refractometer, constant temperature water circulator, light source (sodium D
line, 589 nm).

e Procedure:
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o The prisms of the Abbe refractometer are cleaned with a suitable solvent (e.g., acetone or
ethanol) and allowed to dry completely.

o The refractometer is calibrated using a standard liquid with a known refractive index.
o Afew drops of the liquid sample are placed on the surface of the measuring prism.
o The prisms are closed and locked.

o The temperature of the prisms is maintained at a constant value (e.g., 20 °C) using the
water circulator.

o The light source is positioned, and the eyepiece is adjusted until the boundary line
between the light and dark fields is sharp and clear.

o The compensator is adjusted to remove any color fringes.
o The boundary line is centered at the crosshairs of the eyepiece.
o The refractive index is read directly from the instrument's scale.

Mandatory Visualization

The following diagram illustrates the logical workflow for the physical characterization of 1-
Bromopentadecane-D31.
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Workflow for Physical Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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